Cas no 618092-26-5 (1-[3,5-bis(trifluoromethyl)phenyl]-2-[4-oxo-6-(trifluoromethyl)-1h-pyrimidin-2-yl]guanidine)
![1-[3,5-bis(trifluoromethyl)phenyl]-2-[4-oxo-6-(trifluoromethyl)-1h-pyrimidin-2-yl]guanidine structure](https://ossimg.kuujia.com/scimg/618500/618092-26-5x500.png)
618092-26-5 structure
Product Name:1-[3,5-bis(trifluoromethyl)phenyl]-2-[4-oxo-6-(trifluoromethyl)-1h-pyrimidin-2-yl]guanidine
CAS No:618092-26-5
MF:C14H8F9N5O
MW:433.231853485107
MDL:MFCD05150373
CID:1633603
PubChem ID:135454136
Update Time:2025-09-23
1-[3,5-bis(trifluoromethyl)phenyl]-2-[4-oxo-6-(trifluoromethyl)-1h-pyrimidin-2-yl]guanidine Chemical and Physical Properties
Names and Identifiers
-
- 1-[3,5-bis(trifluoromethyl)phenyl]-2-[4-oxo-6-(trifluoromethyl)-1H-pyrimidin-2-yl]guanidine
- N-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-N'-[4-HYDROXY-6-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL)]GUANIDINE
- N-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-N'-[4-HYDROXY-6-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]GUANIDINE
- 1-(3,5-Bis(trifluoromethyl)phenyl)-3-(4-hydroxy-6-(trifluoromethyl)pyrimidin-2-yl)guanidine
- MFCD05150373
- PS-6974
- 618092-26-5
- N-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-N'-[4-HYDROXY-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]GUANIDINE
- AKOS024411383
- 1-[3,5-bis(trifluoromethyl)phenyl]-2-[6-oxo-4-(trifluoromethyl)-1H-pyrimidin-2-yl]guanidine
- N-[3,5-BIS-(TRIFLUOROMETHYL)PHENYL]-N'-[4-HYDROXY-6-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL)]GUANIDINE
- CS-0357706
- 1-[3,5-bis(trifluoromethyl)phenyl]-2-[4-oxo-6-(trifluoromethyl)-1h-pyrimidin-2-yl]guanidine
-
- MDL： MFCD05150373
- Inchi： 1S/C14H8F9N5O/c15-12(16,17)5-1-6(13(18,19)20)3-7(2-5)25-10(24)28-11-26-8(14(21,22)23)4-9(29)27-11/h1-4H,(H4,24,25,26,27,28,29)
- InChI Key： ZXDAKBNIYIBFPN-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)N/C(/N)=N/C1=NC(C(F)(F)F)=CC(N1)=O)(F)F
Computed Properties
- Exact Mass: 433.05851335g/mol
- Monoisotopic Mass: 433.05851335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 713
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 91.9Ų
1-[3,5-bis(trifluoromethyl)phenyl]-2-[4-oxo-6-(trifluoromethyl)-1h-pyrimidin-2-yl]guanidine Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
1-[3,5-bis(trifluoromethyl)phenyl]-2-[4-oxo-6-(trifluoromethyl)-1h-pyrimidin-2-yl]guanidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC4493-1g |
N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[4-hydroxy-6-(trifluoromethyl)pyrimidin-2-yl)]guanidine |
618092-26-5 | 1g |
£96.00 | 2025-02-21 | ||
| abcr | AB231365-1 g |
N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[4-hydroxy-6-(trifluoromethyl)pyrimidin-2-yl)]guanidine; . |
618092-26-5 | 1 g |
€102.30 | 2023-07-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1428376-1g |
1-(3,5-Bis(trifluoromethyl)phenyl)-3-(4-hydroxy-6-(trifluoromethyl)pyrimidin-2-yl)guanidine |
618092-26-5 | 95+% | 1g |
￥636 | 2023-04-13 | |
| abcr | AB231365-1g |
N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[4-hydroxy-6-(trifluoromethyl)pyrimidin-2-yl)]guanidine; . |
618092-26-5 | 1g |
€210.50 | 2025-02-13 | ||
| 1PlusChem | 1P00F9JP-1g |
N-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-N'-[4-HYDROXY-6-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]GUANIDINE |
618092-26-5 | 95% | 1g |
$150.00 | 2025-02-27 | |
| A2B Chem LLC | AH11413-1g |
N-[3,5-Bis(trifluoromethyl)phenyl]-n'-[4-hydroxy-6-(trifluoromethyl)pyrimidin-2-yl]guanidine |
618092-26-5 | 95 | 1g |
$69.00 | 2024-04-19 | |
| Ambeed | A908994-1g |
1-(3,5-Bis(trifluoromethyl)phenyl)-3-(4-hydroxy-6-(trifluoromethyl)pyrimidin-2-yl)guanidine |
618092-26-5 | 95+% | 1g |
$40.0 | 2024-04-18 | |
| A2B Chem LLC | AH11413-250mg |
N-[3,5-Bis(trifluoromethyl)phenyl]-n'-[4-hydroxy-6-(trifluoromethyl)pyrimidin-2-yl]guanidine |
618092-26-5 | 95% | 250mg |
$63.00 | 2024-04-19 | |
| 1PlusChem | 1P00F9JP-250mg |
N-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-N'-[4-HYDROXY-6-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]GUANIDINE |
618092-26-5 | 95% | 250mg |
$72.00 | 2025-02-27 |
1-[3,5-bis(trifluoromethyl)phenyl]-2-[4-oxo-6-(trifluoromethyl)-1h-pyrimidin-2-yl]guanidine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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